4-chloro-5-[4-(2-methoxyphenyl)-1-piperazinyl]-2-phenyl-3(2H)-pyridazinone

• IUPAC Name: 4-chloro-5-[4-(2-methoxyphenyl)piperazin-1-yl]-2-phenylpyridazin-3-one
• InChI: InChI=1S/C21H21ClN4O2/c1-28-19-10-6-5-9-17(19)24-11-13-25(14-12-24)18-15-23-26(21(27)20(18)22)16-7-3-2-4-8-16/h2-10,15H,11-14H2,1H3
• InChI Key: OZQDZTMXOOCXJU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)C3=C(C(=O)N(N=C3)C4=CC=CC=C4)Cl
• Molecular Formula: C21H21ClN4O2
• Molecular Weight: 396.9 g/mol

Description

4-chloro-5-[4-(2-methoxyphenyl)-1-piperazinyl]-2-phenyl-3(2H)-pyridazinone is a chemical compound with potential applications in scientific research. This compound is also known as CP-122,288 and belongs to the class of pyridazinone derivatives.

Mechanism of Action

The mechanism of action of CP-122,288 involves its binding to the dopamine D3 receptor, which leads to the modulation of dopamine release in the brain. This modulation is thought to be responsible for the therapeutic effects of CP-122,288 in neurological disorders.
Biochemical and Physiological Effects:
CP-122,288 has been shown to have a number of biochemical and physiological effects. It has been found to increase the release of dopamine in the prefrontal cortex, which is involved in executive functions such as decision making and working memory. CP-122,288 has also been shown to decrease the release of dopamine in the nucleus accumbens, which is involved in reward and motivation.

Advantages and Limitations for Lab Experiments

CP-122,288 has several advantages for use in lab experiments. It has a high affinity for the dopamine D3 receptor, making it a useful tool for studying the role of this receptor in neurological disorders. CP-122,288 is also relatively stable and easy to synthesize, making it a convenient compound for use in research.
One limitation of CP-122,288 is that it has a relatively short half-life, which may limit its usefulness in certain experiments. Additionally, the high affinity of CP-122,288 for the dopamine D3 receptor may make it difficult to distinguish between the effects of this compound and other compounds that also bind to this receptor.

Future Directions

There are several future directions for research on CP-122,288. One area of interest is the development of more selective compounds that target the dopamine D3 receptor. Another potential direction is the investigation of the effects of CP-122,288 on other neurotransmitter systems, such as the serotonin and norepinephrine systems. Finally, the therapeutic potential of CP-122,288 in neurological disorders such as Parkinson's disease and schizophrenia warrants further investigation.

Synthesis Methods

The synthesis of CP-122,288 involves the reaction of 4-chloro-5-nitro-2-phenylpyridazine with 2-methoxyaniline in the presence of a reducing agent such as iron powder. The resulting intermediate is then treated with piperazine to yield the final product.

Scientific Research Applications

CP-122,288 has been extensively studied for its potential applications in scientific research. It has been found to exhibit a high affinity for the dopamine D3 receptor, which is involved in various neurological disorders such as Parkinson's disease and schizophrenia. CP-122,288 has also been shown to modulate the release of dopamine in the brain, making it a promising candidate for the treatment of these disorders.